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Compound of Interest

Compound Name: CDD3505

Cat. No.: B1139368 Get Quote

CDD3505 Technical Support Center
This technical support center provides researchers, scientists, and drug development

professionals with essential information regarding the stability, storage, and handling of

CDD3505.

Frequently Asked Questions (FAQs)
Q1: How should I store the solid (powder) form of CDD3505?

For long-term storage, it is recommended to store the solid form of CDD3505 at -20°C, which

should maintain its stability for up to 3 years. For shorter periods, storage at 4°C is viable for up

to 2 years.[1]

Q2: What are the recommended storage conditions for CDD3505 once it is dissolved in a

solvent?

Once dissolved, it is crucial to aliquot the solution and store it at -80°C or -20°C to minimize

degradation from repeated freeze-thaw cycles.[1] At -80°C, the solution is stable for up to 2

years, while at -20°C, it is stable for up to 1 year.[1]

Q3: I'm having trouble dissolving CDD3505 in DMSO. What could be the issue?

Difficulty in dissolving CDD3505 can often be attributed to the quality of the DMSO used.

DMSO is hygroscopic, meaning it readily absorbs moisture from the air.[1][2] This absorbed

water can significantly reduce the solubility of CDD3505. Always use fresh, anhydrous DMSO
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from a newly opened container.[1][2] Applying ultrasonic treatment can also aid in dissolution.

[1]

Q4: What is the maximum solubility of CDD3505 in DMSO?

Reported solubility in DMSO varies. One supplier indicates a solubility of 14.29 mg/mL (40.21

mM), achievable with sonication.[1] Another suggests a solubility of 2 mg/mL (5.62 mM).[2] This

variability may be due to differences in the purity of the compound, the quality of the DMSO,

and the dissolution method. It is recommended to start with a lower concentration and use

sonication to achieve higher concentrations if needed.

Q5: How is CDD3505 shipped, and should I be concerned about its stability during transit?

CDD3505 is typically shipped at room temperature for deliveries within the continental US.[1]

This practice suggests that the compound is stable for short periods at ambient temperatures.

However, upon receipt, it is imperative to transfer it to the recommended storage conditions for

long-term stability.

Data Summary
Storage and Stability Conditions

Form
Storage
Temperature

Duration of
Stability

Source

Powder -20°C 3 years [1]

4°C 2 years [1]

In Solvent -80°C 2 years [1]

-20°C 1 year [1]

Solubility
Solvent Concentration Notes Source

DMSO
14.29 mg/mL (40.21

mM)

Requires ultrasonic

treatment.[1]
[1]

DMSO 2 mg/mL (5.62 mM) [2]
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Experimental Protocols & Workflows
Protocol: Preparation of CDD3505 Stock Solution
This protocol outlines the steps for preparing a stock solution of CDD3505 in DMSO, a

common solvent for this compound.

Materials:

CDD3505 (solid powder)

Anhydrous Dimethyl Sulfoxide (DMSO), newly opened

Sterile, conical-bottom tubes

Vortex mixer

Ultrasonic bath (optional, but recommended)

Pipettes and sterile filter tips

Procedure:

Equilibration: Allow the vial of CDD3505 powder to equilibrate to room temperature before

opening to prevent condensation of moisture.

Calculation: Determine the required mass of CDD3505 and volume of DMSO to achieve the

desired stock concentration (e.g., 10 mM).

Dissolution: Add the calculated volume of fresh, anhydrous DMSO to the vial containing the

CDD3505 powder.

Mixing: Vortex the solution thoroughly for 1-2 minutes to facilitate dissolution.

Sonication (Optional): If the compound does not fully dissolve, place the vial in an ultrasonic

bath for 5-10 minutes. Monitor the solution to ensure it becomes clear.

Aliquoting: Once fully dissolved, dispense the stock solution into smaller, single-use aliquots

in sterile tubes. This is critical to avoid repeated freeze-thaw cycles.
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Storage: Immediately store the aliquots at -80°C for long-term storage (up to 2 years) or

-20°C for shorter-term storage (up to 1 year).[1]

Workflow for Stock Solution Preparation
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Caption: Workflow for preparing CDD3505 stock solution.
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Signaling Pathway
CDD3505 is known to be an inducer of hepatic cytochrome P450 3A (CYP3A) activity, which

plays a role in elevating high-density lipoprotein (HDL) cholesterol.[2]
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Caption: Simplified signaling pathway of CDD3505.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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